Cas no 54472-44-5 (Oxazole, 2,2'-(1,2-phenylene)bis[4,5-dihydro-)

• Product Name: Oxazole, 2,2'-(1,2-phenylene)bis[4,5-dihydro-
• CAS No: 54472-44-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 354488
• PubChem ID: 19354103
• Update Time: 2025-04-19

Oxazole, 2,2'-(1,2-phenylene)bis[4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4,5-dihydro-1,3-oxazol-2-yl)phenyl]-4,5-dihydro-1,3-oxazole
• 54472-44-5
• 2,2'-(1,2-Phenylene)bis(4,5-dihydro-1,3-oxazole)
• DTXSID50598301
• SCHEMBL218213
• phenylene bisoxazoline
• Oxazole, 2,2'-(1,2-phenylene)bis[4,5-dihydro-

• Inchi： 1S/C12H12N2O2/c1-2-4-10(12-14-6-8-16-12)9(3-1)11-13-5-7-15-11/h1-4H,5-8H2
• InChI Key： VOGDKZZTBPDRBD-UHFFFAOYSA-N
• SMILES： O1CCN=C1C1=CC=CC=C1C1=NCCO1

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• PSA: 43.18